(2E)-3-(4-Ethylphenyl)-1-(4-phenylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(4-ethylphenyl)-1-(4-phenylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C23H20O/c1-2-18-8-10-19(11-9-18)12-17-23(24)22-15-13-21(14-16-22)20-6-4-3-5-7-20/h3-17H,2H2,1H3/b17-12+
• InChI Key: UQYOXDJGQWAELB-SFQUDFHCSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C23H20O
• Molecular Weight: 312.4 g/mol

Description

(2E)-3-(4-Ethylphenyl)-1-(4-phenylphenyl)prop-2-en-1-one, commonly referred to as EPPP, is a synthetic compound of interest due to its potential applications in a variety of research areas. It has been used in studies of organic synthesis, pharmacology, and biochemistry.

Scientific Research Applications

EPPP has been used in various scientific research applications, including organic synthesis, pharmacology, and biochemistry. In organic synthesis, it can be used as a starting material for the preparation of a variety of compounds, such as amines, ketones, and esters. In pharmacology, EPPP has been used in studies of drug metabolism and drug-receptor interactions. In biochemistry, it has been used to study protein-ligand binding and enzyme-substrate interactions.

Mechanism of Action

The mechanism of action of EPPP is not yet fully understood. However, it is believed to interact with a variety of receptors, enzymes, and other proteins, resulting in a range of biochemical and physiological effects.
Biochemical and Physiological Effects
EPPP has been shown to have a variety of biochemical and physiological effects. In studies of drug metabolism, it has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs. In studies of drug-receptor interactions, it has been found to interact with a variety of receptors, including serotonin, dopamine, and opioid receptors. In studies of protein-ligand binding, it has been found to bind to a variety of proteins, including enzymes, hormones, and cytokines. In studies of enzyme-substrate interactions, it has been found to inhibit the activity of a variety of enzymes.

Advantages and Limitations for Lab Experiments

EPPP has several advantages for use in lab experiments. It is relatively inexpensive, and it is easy to synthesize and purify. It also has a wide range of applications, making it useful for a variety of research areas. However, it also has some limitations. It is not very soluble in water, and it is not stable in acidic or basic solutions.

Future Directions

There are a number of potential future directions for the use of EPPP in scientific research. It could be used in studies of drug-receptor interactions to better understand the mechanism of action of various drugs. It could also be used in studies of protein-ligand binding to better understand how proteins interact with other molecules. Additionally, it could be used in studies of enzyme-substrate interactions to better understand how enzymes catalyze reactions. Finally, it could be used in studies of drug metabolism to better understand how drugs are metabolized by the body.

Synthesis Methods

EPPP can be synthesized through a multi-step process involving the reaction of an aromatic aldehyde, an aromatic ketone, and an aromatic acid in the presence of a base. The reaction is conducted in a refluxing solvent such as ethanol or methanol. The product is then purified by column chromatography and recrystallization.